Cas no 1903304-15-3 (4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione)

• Product Name: 4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• CAS No: 1903304-15-3
• MF: C₁₃H₂₀N₄O₃S₂
• MW: 344.452899932861
• CID: 5549987
• PubChem ID: 91819157
• Update Time: 2025-10-29

4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• (4-(1,1-dioxidotetrahydro-2H-thiopyran-4-yl)piperazin-1-yl)(4-methyl-1,2,3-thiadiazol-5-yl)methanone
• 1903304-15-3
• 4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione
• F6524-6165
• AKOS025390799
• [4-(1,1-dioxothian-4-yl)piperazin-1-yl]-(4-methylthiadiazol-5-yl)methanone

• Inchi： 1S/C13H20N4O3S2/c1-10-12(21-15-14-10)13(18)17-6-4-16(5-7-17)11-2-8-22(19,20)9-3-11/h11H,2-9H2,1H3
• InChI Key： PTZSXBDUJJMFOT-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCN(C(C2=C(C)N=NS2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 344.09768286g/mol
• Monoisotopic Mass: 344.09768286g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1lambda6-thiane-1,1-dione

Introduction to 4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione (CAS No: 1903304-15-3)

4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione, commonly referred to as compound 1903304-15-3, is a highly specialized organic compound with significant potential in various scientific and industrial applications. This compound belongs to the class of thiane derivatives, which are known for their unique chemical properties and versatility in synthetic chemistry.

The molecular structure of this compound is characterized by a thiadiazole ring fused with a piperazine moiety and a thiane dione group. The presence of these functional groups makes the compound highly reactive and suitable for a wide range of chemical transformations. Recent studies have highlighted its potential in the development of novel pharmaceutical agents due to its ability to interact with various biological targets.

Thiadiazole derivatives are well-known for their antimicrobial and antifungal properties, making them valuable in the field of pharmacology. The integration of a methyl group at the 4-position of the thiadiazole ring further enhances its stability and bioavailability. This modification has been shown to improve the compound's solubility in organic solvents, which is crucial for its application in drug delivery systems.

The synthesis of this compound involves a multi-step process that includes nucleophilic substitution and cyclization reactions. Researchers have recently developed more efficient synthetic pathways that minimize the use of hazardous reagents and reduce production costs. These advancements have made it possible to scale up the production of this compound for industrial applications.

In terms of physical properties, compound 1903304-15-3 exhibits a high melting point and excellent thermal stability, making it suitable for high-temperature applications. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively studied to confirm its structural integrity and purity.

The application of this compound extends beyond pharmacology into materials science, where it has been used as a precursor for the synthesis of advanced polymers and composites. Its ability to form stable cross-links with other organic molecules makes it an ideal candidate for developing high-performance materials with tailored properties.

Recent research has also explored the use of this compound in catalysis. Its unique electronic structure enables it to act as an efficient catalyst in various organic reactions, including oxidation and reduction processes. This has opened new avenues for its application in green chemistry and sustainable chemical manufacturing.

In conclusion, 4-[4-(4-methyl-1,2,3-thiadiazole-5-carbonyl)piperazin-1-yl]-1λ6-thiane-1,1-dione (CAS No: 1903304-